4-Bromo-2-chloro-1-(1-methoxy-1-methyl-ethyl)-benzene

• Molecular Formula: C10H12BrClO
• Molecular Weight: 263.56 g/mol
• IUPAC Name: 4-bromo-2-chloro-1-(2-methoxypropan-2-yl)benzene
• InChI: InChI=1S/C10H12BrClO/c1-10(2,13-3)8-5-4-7(11)6-9(8)12/h4-6H,1-3H3
• InChI Key: GJWPAFZLJMXKDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=C1)Br)Cl)OC

Description

4-Bromo-2-chloro-1-(1-methoxy-1-methyl-ethyl)-benzene is a useful research compound. Its molecular formula is C10H12BrClO and its molecular weight is 263.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 370 mg (1.48 mmol) of 2-(4-bromo-2-chloro-phenyl)-propan-2-ol in 2 ml DMF was added to a suspension of sodium hydride (65 mg, ˜60% dispersion in oil) in 2 ml DMF at 0° C. The mixture was stirred at 0° C. for 30 min and then 111 μl (1.78 mmol) of methyl iodide were added. The reaction mixture was then warmed to rt and stirring was continued overnight. Then water was added and the mixture was extracted with ether. The organic phase was washed with water and brine, dried (MgSO4), filtered, and concentrated in vacuo to give a residue which was purified by flash column chromatography (1:9 ether/pentane). The title compound was obtained as a colorless liquid (310 mg, 79%). 1H NMR (CDCl3, 300 MHz): δ 1.64 (s, 6H), 3.13 (s, 3H), 7.35 (m, 2H), 7.54 (d, J=1.7 Hz, 1H).